Cas no 2141071-66-9 (2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one)

• Product Name: 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one
• CAS No: 2141071-66-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5213123
• PubChem ID: 165605834
• Update Time: 2025-06-11

2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-bicyclo[2.2.2]oct-1-yl-
• 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one

• Inchi： 1S/C10H17NO/c11-7-9(12)10-4-1-8(2-5-10)3-6-10/h8H,1-7,11H2
• InChI Key： HZBMIQZKIQLAPE-UHFFFAOYSA-N
• SMILES： C(=O)(C12CCC(CC1)CC2)CN

Additional information on 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one

Chemical Profile of 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one (CAS No: 2141071-66-9)

2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique bicyclic scaffold and potential biological activities. This molecule, identified by the CAS number 2141071-66-9, represents a class of derivatives that combine aminoketone functionality with a complex bicyclic structure, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The core structure of 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one consists of an α-ketoamidine moiety linked to a bicyclo[2.2.2]octane ring system. This bicyclo moiety is known for its rigidity and steric constraints, which can be exploited to modulate the binding affinity and selectivity of the compound towards biological targets. The presence of both amino and carbonyl groups provides multiple sites for chemical modification, enabling the synthesis of a diverse array of analogs with tailored properties.

In recent years, there has been growing interest in leveraging such complex cyclic structures to develop novel therapeutic agents. The bicyclo[2.2.2]octane framework is particularly noteworthy due to its structural similarity to several natural products and pharmacologically active compounds, suggesting that derivatives of this scaffold may exhibit desirable pharmacokinetic and pharmacodynamic profiles. Furthermore, the incorporation of an amine group into this system opens up possibilities for further functionalization, such as the introduction of chiral centers or bioisosteric replacements.

Recent studies have highlighted the potential of α-ketoamidine derivatives as bioactive molecules, particularly in the context of enzyme inhibition and modulation of signaling pathways. The structural features of 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one make it an attractive candidate for investigating these interactions. For instance, the steric environment provided by the bicyclic system may allow for precise positioning of key functional groups relative to potential binding pockets in biological targets, thereby enhancing binding affinity.

One particularly exciting avenue for exploration is the use of this compound as a precursor in the synthesis of more complex molecules via transition-metal-catalyzed reactions or other organic transformations. The presence of both reactive sites—the carbonyl group and the amine—makes it amenable to various coupling reactions, including amide bond formation, alkylation, and condensation reactions. These transformations can be harnessed to generate libraries of derivatives with diverse chemical properties, facilitating high-throughput screening for new drug candidates.

The potential applications of 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one extend beyond its role as a building block in medicinal chemistry. Its unique structural features also make it a valuable tool for studying supramolecular interactions and material science applications. For example, the rigid bicyclic core can serve as a template for designing molecular recognition systems or self-assembling structures, which have implications in areas such as nanotechnology and polymer science.

In conclusion, 2-amino-1-{bicyclo2.2.2octan-1-yl}ethan-1-one (CAS No: 2141071-66-9) represents a structurally fascinating compound with significant potential in multiple domains of chemistry and biology. Its combination of a complex cyclic scaffold with reactive functional groups positions it as a versatile intermediate for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. Additionally, its utility in synthetic chemistry and material science underscores its importance as a molecular entity worthy of further investigation.